Cas no 62267-71-4 (2,5-dihydroxy-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione)
62267-71-4 structure
Product Name:2,5-dihydroxy-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione
2,5-dihydroxy-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dihydroxy-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione
- 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-3,6-dimethoxy- (9CI)
- 2,5-Dihydroxy-3,6-dimethoxy-[1,4]benzochinon
- 2,5-dihydroxy-3,6-dimethoxy-[1,4]benzoquinone
- 2,5-Dihydroxy-3,6-dimethoxy-1,4-benzochinon
- 2,5-dihydroxy-3,6-dimethoxy-1,4-benzoquinone
- 2,5-Dihydroxy-3,6-dimethoxy-benzochinon-(1,4)
- 2,5-dimethoxy-3,6-dihydroxy-1,4-benzoquinone
- AC1L66GB
- AC1Q6D1W
- AG-K-88791
- AR-1D4324
- CTK5B4848
- NSC95131
- SureCN9175352
- NSC-95131
- SCHEMBL9175352
- 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-3,6-dimethoxy-
- DTXSID60294201
- 62267-71-4
- BOEZUCUORQCPJY-UHFFFAOYSA-N
- DB-323509
-
- Inchi: 1S/C8H8O6/c1-13-7-3(9)5(11)8(14-2)6(12)4(7)10/h9,12H,1-2H3
- InChI Key: BOEZUCUORQCPJY-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(=C(C(C=1O)=O)OC)O)=O
Computed Properties
- Exact Mass: 200.03204
- Monoisotopic Mass: 200.03208797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 93.1Ų
Experimental Properties
- PSA: 93.06
- LogP: -0.02980
2,5-dihydroxy-3,6-dimethoxycyclohexa-2,5-diene-1,4-dione Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Jason Wan Lab Chip, 2020,20, 4528-4538
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